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Compound of Interest

Compound Name: Ammonium cerium (IV) nitrate

Cat. No.: B8810996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceric Ammonium Nitrate, (NH₄)₂Ce(NO₃)₆, commonly abbreviated as CAN, is a powerful one-

electron oxidizing agent widely employed in organic synthesis.[1] In the context of alcohol

protection/deprotection strategies, CAN is a highly effective and chemoselective reagent for the

cleavage of electron-rich benzyl-type ethers. Its primary application is the deprotection of p-

methoxybenzyl (PMB) and 3,4-dimethoxybenzyl (DMB) ethers.[2]

The reaction proceeds under mild conditions, often at room temperature or 0 °C, and is tolerant

of a wide variety of functional groups that are sensitive to other deprotection methods.[3] This

selectivity makes CAN an invaluable tool in complex multi-step syntheses where orthogonal

deprotection strategies are required. Simple benzyl ethers, silyl ethers, acetals, and esters are

typically stable to the conditions used for CAN-mediated PMB ether cleavage, allowing for the

targeted demasking of a specific hydroxyl group.[4]

Mechanism of Action
The deprotection of a p-methoxybenzyl (PMB) ether with CAN proceeds via a single-electron

transfer (SET) mechanism. The electron-donating methoxy group on the benzyl ring makes it

sufficiently electron-rich to be oxidized by the Ce(IV) center.
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Single-Electron Transfer: The reaction is initiated by the transfer of an electron from the

electron-rich aromatic ring of the PMB ether to the Ce(IV) center, reducing it to Ce(III) and

generating a radical cation.

Fragmentation: The resulting radical cation is unstable and readily fragments. In the

presence of water, a nucleophilic attack occurs at the benzylic carbon.

Product Formation: This leads to the formation of the free alcohol, p-methoxybenzaldehyde,

and the reduced Ce(III) species. The reaction is typically stoichiometric, requiring two

equivalents of CAN per equivalent of the PMB ether.
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Mechanism of PMB Deprotection by CAN

R-O-PMB + 2 Ce(IV)

[R-O-PMB]•+

 Single-Electron
 Transfer (SET)

R-OH + p-Methoxybenzaldehyde + 2 Ce(III)

 Fragmentation &
 Nucleophilic Attack

H₂O
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Preparation
Dissolve PMB-ether in MeCN.

Cool solution to 0 °C.

Reagent Addition
Add aqueous solution of CAN

(2.2 eq.) dropwise.

Reaction Monitoring
Stir at 0 °C to RT.
Monitor by TLC.

Work-up: Quench
Add saturated aq. NaHCO₃.

Dilute with water.

Work-up: Extraction
Extract with EtOAc or CH₂Cl₂

(3x).

Work-up: Wash
Wash combined organic layers

with brine.

Purification
Dry (Na₂SO₄), filter, concentrate.
Purify via flash chromatography.

Isolated Alcohol

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8810996?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8810996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8810996?utm_src=pdf-custom-synthesis
https://www.chem.ucla.edu/~jung/pdfs/288.pdf
https://kiesslinglab.com/sites/default/files/labs/kiessling/pdfs/2002.hinklin.OrgLett.pdf
https://pubs.acs.org/doi/10.1021/jo990014r
https://pmc.ncbi.nlm.nih.gov/articles/PMC2615469/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2615469/
https://www.benchchem.com/product/b8810996#how-to-use-ammonium-cerium-iv-nitrate-for-alcohol-deprotection
https://www.benchchem.com/product/b8810996#how-to-use-ammonium-cerium-iv-nitrate-for-alcohol-deprotection
https://www.benchchem.com/product/b8810996#how-to-use-ammonium-cerium-iv-nitrate-for-alcohol-deprotection
https://www.benchchem.com/product/b8810996#how-to-use-ammonium-cerium-iv-nitrate-for-alcohol-deprotection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8810996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8810996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8810996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

